Cas no 2171742-28-0 (1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide)

1-(5-Iodopyrimidin-4-yl)azetidine-2-carboxamide is a heterocyclic compound featuring a pyrimidine core functionalized with an iodine substituent at the 5-position and an azetidine-2-carboxamide moiety at the 4-position. This structure confers versatility in medicinal chemistry and drug discovery, particularly as a building block for targeted synthesis. The iodine atom offers a reactive handle for further functionalization via cross-coupling reactions, while the azetidine ring enhances conformational rigidity, potentially improving binding affinity in biological systems. The carboxamide group provides hydrogen-bonding capabilities, facilitating interactions with biomolecular targets. This compound is of interest in the development of kinase inhibitors and other therapeutic agents due to its balanced reactivity and structural diversity.

1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide structure

2171742-28-0 structure

Product Name:1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide

CAS No:2171742-28-0

MF:C₈H₉IN₄O

MW:304.087733030319

CID:6605862

PubChem ID:165874423

Update Time:2025-05-19

1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide
- 2171742-28-0
- EN300-1280805
- Inchi： 1S/C8H9IN4O/c9-5-3-11-4-12-8(5)13-2-1-6(13)7(10)14/h3-4,6H,1-2H2,(H2,10,14)
- InChI Key： AOHXCKODUGCEOU-UHFFFAOYSA-N
- SMILES： IC1=CN=CN=C1N1CCC1C(N)=O

Computed Properties

Exact Mass: 303.98211g/mol
Monoisotopic Mass: 303.98211g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 72.1Å²

1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1280805-0.05g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	0.05g	$1091.0	2023-05-26
Enamine	EN300-1280805-0.1g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	0.1g	$1144.0	2023-05-26
Enamine	EN300-1280805-0.25g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	0.25g	$1196.0	2023-05-26
Enamine	EN300-1280805-0.5g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	0.5g	$1247.0	2023-05-26
Enamine	EN300-1280805-1.0g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	1g	$1299.0	2023-05-26
Enamine	EN300-1280805-2.5g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	2.5g	$2548.0	2023-05-26
Enamine	EN300-1280805-5.0g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	5g	$3770.0	2023-05-26
Enamine	EN300-1280805-10.0g	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	10g	$5590.0	2023-05-26
Enamine	EN300-1280805-50mg	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	50mg	$1008.0	2023-10-01
Enamine	EN300-1280805-100mg	1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide	2171742-28-0	100mg	$1056.0	2023-10-01

1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

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2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Additional information on 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide

Comprehensive Overview of 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171742-28-0)

1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171742-28-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and azetidine moieties, is a promising candidate for various pharmaceutical applications. Its molecular structure, which includes an iodine substituent, enhances its reactivity and potential utility in cross-coupling reactions, a topic frequently searched by researchers in synthetic chemistry.

The compound's CAS number 2171742-28-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide synthesis" or "CAS 2171742-28-0 applications" to explore its synthetic pathways and potential uses. The integration of azetidine-2-carboxamide into the structure is particularly noteworthy, as this moiety is increasingly studied for its bioactivity and role in modulating protein-protein interactions.

In the context of current trends, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in personalized medicine. 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide aligns with these trends, as its pyrimidine core is a common scaffold in kinase inhibitors. This connection makes it a subject of interest for researchers investigating "new kinase inhibitors 2024" or "pyrimidine-based drug candidates."

From a synthetic perspective, the iodine atom in the compound offers versatility for further functionalization via palladium-catalyzed coupling reactions, a technique widely discussed in organic chemistry forums. Queries like "iodopyrimidine derivatives in drug design" highlight the growing relevance of such compounds. Additionally, the azetidine ring contributes to the molecule's conformational rigidity, a feature often explored in "bioactive heterocycles" research.

The compound's potential extends to cancer research, where pyrimidine analogs are frequently investigated for their antiproliferative properties. While 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide is not yet widely commercialized, its structural features make it a compelling subject for academic and industrial studies. Searches for "novel azetidine derivatives in oncology" or "CAS 2171742-28-0 mechanism of action" reflect this interest.

In summary, 1-(5-iodopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171742-28-0) represents a fusion of innovative chemistry and therapeutic potential. Its design caters to contemporary needs in drug discovery, particularly in the development of targeted therapies and highly functionalized heterocycles. As research progresses, this compound is poised to become a key player in addressing unmet medical challenges.